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Introduction

Orange |V, also known by its synonyms Tropaeolin OO, Acid Orange 5, and C.I. 13080, is a
synthetic monoazo dye of historical significance. First synthesized in 1879 by Otto Nikolaus
Witt, it quickly found application across various scientific and industrial fields due to its vibrant
orange hue and chemical properties. This technical guide provides an in-depth exploration of
the historical applications of Orange IV as a dye, focusing on its use in the textile industry, as a
biological stain, and as a pH indicator. The information is compiled to be a valuable resource
for researchers, scientists, and professionals in drug development who may encounter or be
interested in the historical context of such compounds.

Chemical and Physical Properties

Orange |V is the sodium salt of 4-((4-(phenylamino)phenyl)azo)benzenesulfonic acid. Its
chemical structure and properties made it a versatile dye in the late 19th and early 20th
centuries. A summary of its key properties is presented in Table 1.
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Property

Value

Chemical Name

Sodium 4-((4-
(phenylamino)phenyl)azo)benzenesulfonate

Synonyms

Tropaeolin OO, Acid Orange 5, Diphenylamine
Orange, Orange N

Colour Index Name

C.l. Acid Orange 5

Colour Index Number C.1. 13080

CAS Number 554-73-4

Molecular Formula C1sH14N3NaOsS

Molecular Weight 375.38 g/mol

Appearance Orange-yellow scales or yellow powder
Soluble in water and ethanol; slightly soluble in

Solubility ether; insoluble in benzene.[1] A 0.1% (w/v)

solution can be prepared in water.[1]

Absorption Maxima (Amax)

440-450 nm in aqueous solution (pH 4-12),
shifting to 530 nm at pH 0.5-1.[2] Other reported
values include 436 nm in DMSO.

pH Indicator Range

1.4 - 2.6 (Red to Yellow)[1]

Historical Applications
Textile Dyeing

Orange IV was primarily used as an acid dye for protein fibers such as wool and silk.[1] Its

affinity for these materials, coupled with its bright orange color, made it a popular choice in the

late 19th and early 20th centuries.

The following protocol is a representative method for dyeing wool with Orange IV based on

historical practices for acid dyes.

1. Scouring the Wool:

© 2025 BenchChem. All rights reserved.

2/10 Tech Support


https://dhanlaldelloyd.tripod.com/ph_indicators.html
https://dhanlaldelloyd.tripod.com/ph_indicators.html
https://gspchem.com/products/tropaeolin-oo-orange-iv/
https://dhanlaldelloyd.tripod.com/ph_indicators.html
https://dhanlaldelloyd.tripod.com/ph_indicators.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15337946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The wool fibers are first scoured to remove any natural grease or dirt. This was typically
done by washing the wool in a warm solution of a mild alkali, such as sodium carbonate,
followed by thorough rinsing with water.

. Mordanting (Optional but Common):

Although not always essential for acid dyes on wool, mordanting was a common practice to
improve color fastness. Alum (potassium aluminum sulfate) was a frequently used mordant
for protein fibers.[3][4][5]

Mordant Bath Preparation: A bath is prepared with alum at approximately 15% of the weight
of the dry fiber (WOF).[4] For example, for 100g of wool, 15g of alum is used. Cream of tartar
(6% WOF) could also be added to soften the wool.[4]

Mordanting Process: The scoured, wet wool is introduced into the mordant bath. The bath is
slowly heated to a simmer (around 80-90°C) and maintained at this temperature for about
one hour, with occasional gentle stirring.[3][4] The wool is then allowed to cool in the bath
before being rinsed.

. Dyeing:

Dye Bath Preparation: A separate dye bath is prepared with Orange IV. The amount of dye
used would vary depending on the desired depth of shade, but a typical concentration for a
medium shade would be around 1-2% of the weight of the fiber.

Dyeing Process: The mordanted, wet wool is immersed in the dye bath. The temperature is
gradually raised to a simmer and held for about one hour. Gentle agitation ensures even
dyeing.

Exhaustion of the Dyebath: An acid, such as acetic acid or sulfuric acid, was often added to
the dyebath to help exhaust the dye onto the fiber, a common practice for acid dyes.

. Rinsing and Drying:

After dyeing, the wool is removed from the dye bath, allowed to cool, and then thoroughly
rinsed with water until the rinse water runs clear.
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e The dyed wool is then gently squeezed to remove excess water and dried in the air, away
from direct sunlight.

While historical records often describe the fastness properties in qualitative terms like "good,"
modern standardized testing provides a more quantitative measure. The lightfastness of dyes
is often rated on the Blue Wool Scale (BWS), ranging from 1 (very poor) to 8 (excellent).[6][7]
[8] The washfastness is typically rated on a grey scale from 1 (poor) to 5 (excellent). While
specific historical data for Orange IV is scarce, a study on the dyeing of wool with Tropaeolin
OO reported moderate wash fastness and good rubbing fastness.[2]

Fastness Property Typical Rating on Wool
Lightfastness Data not available
Washfastness Moderate[2]

Rubbing Fastness Good[2]

Biological Staining

Orange IV found use as a cytoplasmic stain in histology and cytology.[2] Its acidic nature
allowed it to bind to basic components within the cell, primarily proteins in the cytoplasm,
staining them in shades of orange.

While specific, widely recognized historical staining techniques named after their creators (e.g.,
Ehrlich's or Pappenheim'’s stains) do not prominently feature Orange IV in their primary
formulations, it was part of the broader palette of acid dyes used by histologists in the late 19th
and early 20th centuries for counterstaining and providing contrast to nuclear stains like
hematoxylin.[9][10][11]

A general historical procedure for using Orange IV as a cytoplasmic counterstain after nuclear
staining with a hematoxylin solution would be as follows:

o Deparaffinization and Hydration: Tissue sections are deparaffinized in xylene and hydrated
through a graded series of alcohols to water.

» Nuclear Staining: The sections are stained with a hematoxylin solution (e.g., Ehrlich's
hematoxylin) for a few minutes to stain the cell nuclei blue/purple.[10][11]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://en.wikipedia.org/wiki/Blue_Wool_Scale
https://www.jarp.nl/assets/Pdfs/JARP-NL-19-blue-wool-scale.pdf
https://hibiscus-plc.co.uk/blue-wool-scale-and-the-light-fastness-of-ink/
https://gspchem.com/products/tropaeolin-oo-orange-iv/
https://gspchem.com/products/tropaeolin-oo-orange-iv/
https://gspchem.com/products/tropaeolin-oo-orange-iv/
https://gspchem.com/products/tropaeolin-oo-orange-iv/
https://www.morphisto.de/en/shop/detail/d/F%C3%A4rbekit%3A_PAPPENHEIM-F%C3%A4rbung_%28MAY_GR%C3%9CNWALD_GIEMSA%29//9728/
https://www.deltamicroscopies.com/produit/ehrlichs-hematoxylin/
https://www.deltamicroscopies.com/en/products/ehrlichs-hematoxylin/
https://www.deltamicroscopies.com/produit/ehrlichs-hematoxylin/
https://www.deltamicroscopies.com/en/products/ehrlichs-hematoxylin/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15337946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 Differentiation: The sections are briefly rinsed in a weak acid solution (e.g., 1% HCI in 70%
alcohol) to remove excess hematoxylin and then "blued” in a weak alkaline solution (e.g.,
Scott's tap water substitute) to turn the nuclear stain blue.

o Counterstaining with Orange IV: The sections are then immersed in a dilute agueous or
alcoholic solution of Orange IV (e.g., 0.1-0.5% w/v) for a short period (typically 30 seconds to
2 minutes) to stain the cytoplasm orange.

o Dehydration, Clearing, and Mounting: The stained sections are then dehydrated through a
graded series of alcohols, cleared in xylene, and mounted with a resinous medium.

pH Indicator

Orange IV was also employed as an acid-base indicator.[1] Its distinct color change from red in
acidic solutions to yellow in slightly less acidic to neutral solutions made it useful for titrations
and for estimating the pH of a solution.

A typical historical preparation for an Orange IV indicator solution would be as follows:

o Preparation: Dissolve 0.1 grams of Orange IV powder in 100 mL of distilled water.[1] Gentle
warming may be used to aid dissolution. The solution is then filtered if necessary and stored

in a stoppered bottle.

» Application: A few drops of the indicator solution are added to the solution being tested. The
resulting color is then compared to a color chart or observed during a titration to determine

the endpoint.

Visualizations
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Figure 1: Synthesis of Orange IV.
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Figure 2: Historical Wool Dyeing Workflow.
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Figure 3: Orange IV pH Indicator Color Transition.

Conclusion

Orange |V, a historically significant synthetic dye, played a notable role in the advancement of
textile dyeing, biological staining, and analytical chemistry in the late 19th and early 20th
centuries. Its straightforward synthesis and versatile applications made it a valuable compound
for scientists and industrialists of the era. While it has been largely superseded by modern dyes
with improved fastness and a wider color gamut, an understanding of its historical applications
provides valuable context for the development of synthetic colorants and their impact on
various scientific disciplines. This guide serves as a technical resource for professionals
seeking to understand the properties and historical usage of this classic azo dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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